Cas no 2648917-39-7 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid
• CAS No: 2648917-39-7
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 6129105
• PubChem ID: 165560188
• Update Time: 2025-10-21

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-3-hydroxypropanoic acid
• EN300-1476358
• 2648917-39-7

• Inchi： 1S/C25H30N2O6/c1-2-3-8-16(13-23(29)27-22(14-28)24(30)31)26-25(32)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,16,21-22,28H,2-3,8,13-15H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t16?,22-/m0/s1
• InChI Key： MRLHVBDQWKQNGY-XLDIYJRPSA-N
• SMILES： O(C(NC(CC(N[C@H](C(=O)O)CO)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid (CAS No. 2648917-39-7)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid (CAS No. 2648917-39-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc) derivative, is a key intermediate in the synthesis of various bioactive peptides and proteins. Its unique structure and functional groups make it an essential tool for researchers working on the development of novel therapeutic agents.

The Fmoc group, specifically, is widely used in peptide synthesis due to its stability under mild conditions and its ease of removal. The presence of the Fmoc group in (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid allows for precise control over the reactivity of the amino group, which is crucial for the stepwise assembly of complex peptides. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where it can be efficiently coupled to growing peptide chains on a solid support.

Recent studies have highlighted the importance of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid in the development of bioactive peptides with therapeutic potential. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used to synthesize peptides with enhanced stability and bioavailability, which are critical factors for their effectiveness as drug candidates. The hydroxypropanoic acid moiety in the structure contributes to the overall hydrophilicity and solubility of the resulting peptides, making them more suitable for pharmaceutical applications.

In addition to its role in peptide synthesis, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid has also been explored for its potential in protein engineering. Researchers have utilized this compound to introduce specific modifications into proteins, such as site-specific labeling or cross-linking, which can provide valuable insights into protein structure and function. These modifications can be particularly useful in structural biology studies, where understanding the three-dimensional conformation of proteins is essential.

The synthesis of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid involves several well-established chemical reactions. The key steps include the protection of the amino group with the Fmoc group, followed by the formation of the amide bond with heptanoic acid and the introduction of the hydroxypropanoic acid moiety. The final product is typically obtained through a series of purification steps, such as column chromatography or high-performance liquid chromatography (HPLC), to ensure high purity and yield.

The stability and reactivity of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid have been extensively characterized in various solvents and under different reaction conditions. This information is crucial for optimizing its use in synthetic protocols and ensuring consistent results in large-scale production processes. Moreover, recent advancements in analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have provided detailed insights into the molecular structure and behavior of this compound.

In conclusion, (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-3-hydroxypropanoic acid (CAS No. 2648917-39-7) is a versatile and valuable compound with significant applications in medicinal chemistry and pharmaceutical research. Its unique properties make it an indispensable tool for researchers working on peptide synthesis, protein engineering, and the development of novel therapeutic agents. As ongoing research continues to uncover new possibilities for its use, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.